Cas no 2229683-29-6 (5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229683-29-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5945316
• PubChem ID: 165655307
• Update Time: 2025-05-25

5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2229683-29-6
• EN300-1768758

• Inchi： 1S/C9H12N2O2/c1-3-4-5-8-7(9(12)13)6-10-11(8)2/h4-6H,3H2,1-2H3,(H,12,13)/b5-4+
• InChI Key： ZZGSUUIMIUJMMM-SNAWJCMRSA-N
• SMILES： OC(C1C=NN(C)C=1/C=C/CC)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229683-29-6)

5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229683-29-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole core and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a but-1-en-1-yl side chain, contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has surged due to their role in developing pharmaceutical intermediates and agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies in oncology and autoimmune diseases. The compound's CAS No. 2229683-29-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Its carboxylic acid moiety allows for further functionalization, making it a valuable precursor for amide coupling and esterification reactions. This adaptability is crucial for designing novel compounds with enhanced bioactivity or material properties, a topic frequently explored in structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's stability and solubility profile are critical factors for its use in formulation development. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve yield, addressing environmental concerns while maintaining cost-effectiveness. These aspects are often highlighted in patent literature and research publications, underscoring its commercial and scientific value.

In addition to its pharmaceutical applications, 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has potential uses in material science, particularly in the development of functional polymers and coordination complexes. Its ability to act as a ligand or monomer opens doors to innovative materials with tailored properties, such as thermal stability or conductivity. This interdisciplinary appeal makes it a subject of interest in both academic and industrial R&D settings.

As the scientific community continues to explore the compound's capabilities, questions like "How to synthesize 5-(but-1-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid?" or "What are the applications of CAS No. 2229683-29-6?" dominate search engine queries. These inquiries reflect the compound's growing prominence and the need for accessible, detailed information. By addressing these topics, this overview aims to bridge the gap between complex chemical research and practical applications, catering to chemists, researchers, and industry professionals alike.